Cas no 2172118-97-5 (4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
- EN300-1455095
- 2172118-97-5
-
- Inchi: 1S/C16H23NO3/c1-4-20-13-7-5-12(6-8-13)14-9-17(11(2)3)10-15(14)16(18)19/h5-8,11,14-15H,4,9-10H2,1-3H3,(H,18,19)
- InChI Key: IHIPAPWGURWRAG-UHFFFAOYSA-N
- SMILES: OC(C1CN(C(C)C)CC1C1C=CC(=CC=1)OCC)=O
Computed Properties
- Exact Mass: 277.16779360g/mol
- Monoisotopic Mass: 277.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 49.8Ų
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1455095-1.0g |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1455095-50mg |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 50mg |
$744.0 | 2023-09-29 | ||
| Enamine | EN300-1455095-100mg |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 100mg |
$779.0 | 2023-09-29 | ||
| Enamine | EN300-1455095-250mg |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 250mg |
$814.0 | 2023-09-29 | ||
| Enamine | EN300-1455095-500mg |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 500mg |
$849.0 | 2023-09-29 | ||
| Enamine | EN300-1455095-1000mg |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 1000mg |
$884.0 | 2023-09-29 | ||
| Enamine | EN300-1455095-2500mg |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 2500mg |
$1735.0 | 2023-09-29 | ||
| Enamine | EN300-1455095-5000mg |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 5000mg |
$2566.0 | 2023-09-29 | ||
| Enamine | EN300-1455095-10000mg |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid |
2172118-97-5 | 10000mg |
$3807.0 | 2023-09-29 |
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
Introduction to 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172118-97-5)
4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172118-97-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.
The chemical structure of 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring substituted with a 4-ethoxyphenyl group and an isopropyl group, along with a carboxylic acid moiety. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity and pharmacological profile.
Recent studies have highlighted the potential of 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuroinflammation and oxidative stress, thereby offering a promising approach for neuroprotection.
In addition to its neuroprotective effects, 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce the activation of inflammatory cells, making it a potential candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid has also been studied extensively. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as a therapeutic agent. Furthermore, its low toxicity and high safety margin make it an attractive candidate for clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid in various disease models. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential commercialization.
In conclusion, 4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172118-97-5) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable asset in the development of new treatments for neurodegenerative diseases, chronic inflammation, and other related conditions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.
2172118-97-5 (4-(4-ethoxyphenyl)-1-(propan-2-yl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)